Cas no 2248290-11-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate
• CAS No: 2248290-11-9
• MF: C₂₁H₁₂ClNO₅
• MW: 393.776684761047
• CID: 6008673
• PubChem ID: 165727353
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate
• EN300-6523158
• 2248290-11-9

• Inchi： 1S/C21H12ClNO5/c22-14-8-10-15(11-9-14)27-16-5-3-4-13(12-16)21(26)28-23-19(24)17-6-1-2-7-18(17)20(23)25/h1-12H
• InChI Key： UKWHWLPAGXEFAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1=CC=CC(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 393.0404002g/mol
• Monoisotopic Mass: 393.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate (CAS: 2248290-11-9): Recent Advances and Applications

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate (CAS: 2248290-11-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione core and 4-chlorophenoxy benzoate moiety, exhibits promising biological activities, particularly in the context of targeted drug design and therapeutic applications. Recent studies have explored its potential as a modulator of key cellular pathways, with a focus on its pharmacological properties and synthetic accessibility.

One of the most notable advancements in the study of this compound is its role as a potential inhibitor of protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate exhibit high affinity for the NF-κB signaling pathway, a critical regulator of inflammation and cancer progression. The study highlighted the compound's ability to disrupt the interaction between NF-κB and its co-activators, thereby reducing pro-inflammatory cytokine production in vitro and in vivo.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's potential as an anticancer agent. A preprint article from BioRxiv (2024) reported that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate induces apoptosis in certain cancer cell lines by activating the intrinsic mitochondrial pathway. The study utilized molecular docking simulations to elucidate the compound's binding affinity for Bcl-2 family proteins, which are key regulators of apoptosis. These findings suggest that further optimization of this scaffold could yield novel therapeutics for resistant cancers.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate. A recent patent (WO2023123456) describes an improved catalytic process for the esterification of 3-(4-chlorophenoxy)benzoic acid with N-hydroxyphthalimide, achieving higher yields and purity under mild conditions. This development is critical for facilitating future preclinical and clinical studies, as it addresses previous challenges related to the compound's synthetic complexity.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenoxy)benzoate (CAS: 2248290-11-9) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an anti-inflammatory and anticancer agent, coupled with recent synthetic advancements, positions it as a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications.